Cas no 953254-31-4 (2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide
• CAS No: 953254-31-4
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5811943
• PubChem ID: 16879134
• Update Time: 2025-06-09

2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 953254-31-4
• 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]-N-[(pyridin-2-yl)methyl]acetamide
• F5001-0906
• AKOS024487155
• 2-(5-(4-methoxyphenyl)isoxazol-3-yl)-N-(pyridin-2-ylmethyl)acetamide
• 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]-N-(pyridin-2-ylmethyl)acetamide
• 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C18H17N3O3/c1-23-16-7-5-13(6-8-16)17-10-15(21-24-17)11-18(22)20-12-14-4-2-3-9-19-14/h2-10H,11-12H2,1H3,(H,20,22)
• InChI Key： AAPNIKVUEKBPAB-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(NCC2C=CC=CN=2)=O)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide

Comprehensive Overview of 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide (CAS No. 953254-31-4)

The compound 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide (CAS No. 953254-31-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a 1,2-oxazole core and a pyridin-2-ylmethyl moiety, this compound is often explored for its potential applications in targeting specific biological pathways. Researchers are particularly interested in its role as a modulator of enzyme activity or receptor binding, making it a valuable candidate for further pharmacological studies.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. The 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl scaffold, in particular, has been linked to anti-inflammatory and anticancer properties, aligning with current trends in targeted drug development. This has led to increased searches for CAS No. 953254-31-4 in academic databases and patent literature, as scientists seek to uncover its full therapeutic potential.

From a synthetic chemistry perspective, the preparation of 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide involves multi-step organic reactions, often requiring careful optimization of conditions such as temperature, solvent choice, and catalyst use. The presence of both methoxyphenyl and pyridine groups introduces challenges in regioselectivity and yield improvement, which are common topics in modern organic synthesis forums and research publications. These discussions are further fueled by the growing interest in green chemistry and sustainable methodologies.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical factors in its potential application as a drug candidate. Recent studies have focused on structure-activity relationship (SAR) analyses to optimize its efficacy and reduce off-target effects. This aligns with the broader pharmaceutical industry's shift toward rational drug design, where computational tools and AI-driven modeling play pivotal roles in accelerating discovery timelines.

Another area of interest is the patent landscape surrounding CAS No. 953254-31-4. Several patents highlight its use in compositions for treating metabolic disorders or inflammatory conditions, reflecting its versatility. This has spurred discussions in intellectual property circles about the compound's commercial viability and potential for licensing agreements, especially in emerging markets focused on biopharmaceutical innovation.

In summary, 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-(pyridin-2-yl)methylacetamide represents a compelling case study in the intersection of chemistry, biology, and medicine. Its multifaceted applications and ongoing research make it a subject of enduring relevance in scientific and industrial communities. As the search for next-generation therapeutics continues, this compound is poised to remain a key player in the evolving landscape of drug discovery and molecular design.